Cas no 24211-30-1 (Farrerol)

• Product Name: Farrerol
• CAS No: 24211-30-1
• MF: C₁₇H₁₆O₅
• MW: 300.305945396423
• MDL: MFCD00017315
• CID: 52457
• PubChem ID: 329825837
• Update Time: 2025-04-18

Farrerol Chemical and Physical Properties

Names and Identifiers

• 5,7-Dihydroxy-2-(4-hydroxyphenyl)-6,8-dimethylchroman-4-one
• CYRTOPTERINETIN
• CYRTPOTERINETIN
• 5,7,4'-TRIHYDROXY-6,8-DIMETHYLFLAVANONE
• 6,8-DIMETHYL-4',5,7-TRIHYDROXYFLAVANONE
• 6,8-DIMETHYL-5,7,4'-TRIHYDROXYFLAVANONE
• (S)-2,3-dihydro-5,7-dihydroxy-2-(4-hydroxyphenyl)-6,8-dimethyl-4-benzopyrone
• 5,7,4'-Trihydroxy-6,8-Dimethoxyflavanone
• (S)-5,7-DIHYDROXY-2-(4-HYDROXYPHENYL)-6,8-DIMETHYLCHROMAN-4-ONE
• 5,7-dihydroxy-2-(4-hydroxyphenyl)-6,8-dimethyl-2,3-dihydrochromen-4-one
• Farrerol
• Disodium zinc ethylenediaminetetraacetate tetrahydrate
• farresol
• matteucinol
• (-)-Farrerol
• 4′,5,7-Trihydroxy 6,8-dimethylflavanone
• CID 442396
• [ "" ]
• Farrerol,(S)
• MEGxp0_000361
• LMPK12140302
• AK111263
• AX8107954
• X1136
• ST2
• AKOS015902047
• AS-64346
• FMOC-1-AMINO-1-CYCLODECANECARBOXYLICACID
• 24211-30-1
• CHEMBL1224582
• NS00051046
• FT-0626382
• Q-100309
• EINECS 246-080-2
• A877993
• 2,3-Dihydro-5,7-dihydroxy-2-(4-hydroxyphenyl)-6,8-4H-1-benzopyran-4-one
• 5,7-dihydroxy-2-(4-hydroxyphenyl)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one
• SCHEMBL928045
• 4',5,7-Trihydroxy 6,8-dimethylflavanone
• (2S)-5,7-dihydroxy-2-(4-hydroxyphenyl)-6,8-dimethyl-2,3-dihydrochromen-4-one
• HY-N0344
• JXY
• (2S)-5,7-dihydroxy-2-(4-hydroxyphenyl)-6,8-dimethyl-chroman-4-one
• CHEMBL507611
• AC1L9CQK
• C09734
• CS-0008902
• AC-34143
• (2~{S})-2-(4-hydroxyphenyl)-6,8-dimethyl-5,7-bis(oxidanyl)-2,3-dihydrochromen-4-one
• DTXSID40947026
• ZINC04098306
• s9552
• CHEBI:67897
• Q27104948
• AKOS015896732
• 5,7-Dihydroxy-2-(4-hydroxyphenyl)-6,8-dimethyl-2,3-dihydro-4H-1-benzopyran-4-one
• Farrerol, >=98% (HPLC)
• 95403-16-0
• DB-050209
• (+/-)-4',5,7-Trihydroxy-6,8-dimethyl-flavanone; (+/-)-Farrerol; rac-2,3-Dihydro-5,7-dihydroxy-2-(4-hydroxyphenyl)-6,8-dimethyl-4H-1-Benzopyran-4-one

• MDL： MFCD00017315
• Inchi： 1S/C17H16O5/c1-8-15(20)9(2)17-14(16(8)21)12(19)7-13(22-17)10-3-5-11(18)6-4-10/h3-6,13,18,20-21H,7H2,1-2H3
• InChI Key： DYHOLQACRGJEHX-UHFFFAOYSA-N
• SMILES： O1C2C(C)=C(C(C)=C(C=2C(CC1C1C=CC(=CC=1)O)=O)O)O

Computed Properties

• Exact Mass: 300.10000
• Monoisotopic Mass: 300.09977361 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 300.30
• XLogP3: 3.1
• Topological Polar Surface Area: 87

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.39
• Boiling Point: 583 ℃ at 760 mmHg
• Flash Point: 220℃
• PSA: 86.99000
• LogP: 3.12670
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Farrerol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavanones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavanones
• Flavonones
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone